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Compound of Interest

Compound Name: N-(2-Aminoethyl)piperidine

Cat. No.: B1265931 Get Quote

An In-depth Technical Guide to the Safety of N-(2-Aminoethyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for N-(2-
Aminoethyl)piperidine (CAS No. 27578-60-5). The information is compiled from various

safety data sheets and scientific resources to ensure a thorough understanding of the hazards,

handling, and emergency procedures associated with this compound.

Chemical and Physical Properties
N-(2-Aminoethyl)piperidine is a clear, colorless to yellow liquid.[1] It is partly miscible in water.

[1] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of N-(2-Aminoethyl)piperidine
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Property Value Source

Molecular Formula C₇H₁₆N₂ [1][2][3][4]

Molecular Weight 128.22 g/mol [1][2][3]

Boiling Point 186 °C (lit.) [1][3]

Density 0.899 g/mL at 25 °C (lit.) [1][3]

Refractive Index n20/D 1.473 (lit.) [1][3]

Flash Point 136 °F (58 °C) - closed cup [1][3]

pKa pK1: 6.38; pK2: 9.89 (30°C) [1]

Appearance Clear colorless to yellow liquid [1]

Water Solubility Partly miscible [1]

Hazard Identification and Classification
N-(2-Aminoethyl)piperidine is classified as a hazardous substance. It is harmful if swallowed,

toxic in contact with skin, and causes severe skin burns and eye damage.[5] It may also cause

an allergic skin reaction and is harmful to aquatic life with long-lasting effects.[5]

Table 2: GHS Hazard Classification for N-(2-Aminoethyl)piperidine
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Hazard Class Hazard Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Acute toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Skin corrosion/irritation Sub-category 1B
H314: Causes severe skin

burns and eye damage

Serious eye damage/eye

irritation
Category 1

H318: Causes serious eye

damage

Skin sensitization Category 1
H317: May cause an allergic

skin reaction

Chronic aquatic toxicity Category 3
H412: Harmful to aquatic life

with long lasting effects

Source:[2][5]

Toxicological Data
The acute toxicity of N-(2-Aminoethyl)piperidine has been evaluated through oral and dermal

exposure routes. The available quantitative data is summarized in Table 3.

Table 3: Acute Toxicity of N-(2-Aminoethyl)piperidine

Exposure Route Species Value

Oral Rat LD50: 2118.6 mg/kg

Dermal Rabbit LD50: 871.2 mg/kg

Source:[5]
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Exposure to piperidines may lead to increased blood pressure and heart rate, nausea,

vomiting, salivation, labored breathing, muscular weakness, paralysis, and convulsions.[6]

Experimental Protocols
Detailed experimental protocols for the toxicological and physical property testing of N-(2-
Aminoethyl)piperidine are not available in the public domain. However, standardized test

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD), are typically followed. The general methodologies for key experiments are outlined

below.

Acute Oral Toxicity (LD50)
The acute oral toxicity is likely determined using a method similar to the OECD Test Guideline

420 (Acute Oral Toxicity - Fixed Dose Procedure) or OECD 423 (Acute Oral Toxicity - Acute

Toxic Class Method). The general procedure involves:

Animal Selection: Healthy, young adult rats of a single sex (typically females as they are

often more sensitive) are used.

Fasting: Animals are fasted overnight prior to dosing.

Dose Administration: The test substance is administered in a single dose by gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Necropsy: A gross necropsy of all animals is performed at the end of the observation period.

Skin Corrosion/Irritation
The potential for skin corrosion and irritation is typically assessed according to OECD Test

Guideline 404 (Acute Dermal Irritation/Corrosion). The procedure involves:

Animal Selection: Healthy, young adult albino rabbits are used.

Test Substance Application: A small amount (0.5 mL of liquid or 0.5 g of solid) of the test

substance is applied to a small area of clipped skin.
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Exposure: The application site is covered with a gauze patch and an occlusive dressing for a

4-hour exposure period.

Observation: The skin is examined for erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Eye Irritation/Corrosion
The potential for eye irritation and corrosion is assessed following a protocol similar to OECD

Test Guideline 405 (Acute Eye Irritation/Corrosion). The general steps are:

Animal Selection: Healthy, young adult albino rabbits are used.

Test Substance Instillation: A single dose of the test substance is applied into the conjunctival

sac of one eye. The other eye serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application. The observation period may be extended to 21 days to

assess the reversibility of effects.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure to N-(2-
Aminoethyl)piperidine.

Handling
Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

protective clothing, and eye/face protection.[5][7]

Use only in a well-ventilated area, preferably under a chemical fume hood.[8]

Avoid breathing mist, vapors, or spray.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[8]

Use non-sparking tools and take precautionary measures against static discharge.[8]

Wash hands thoroughly after handling.[5]
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Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[8]

Store in a corrosives area.[8]

Keep away from heat, sparks, and flame.[8]

Store under an inert gas (nitrogen or argon) at 2–8 °C.[1]

Emergency Procedures
In the event of an emergency, follow the procedures outlined below.

First-Aid Measures

Click to download full resolution via product page

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides and carbon oxides.[7][8]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[7]

Accidental Release Measures

Click to download full resolution via product page

Disposal Considerations
Dispose of this material and its container as hazardous waste.[9] Disposal should be in

accordance with local, state, and federal regulations.
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Conclusion
N-(2-Aminoethyl)piperidine is a hazardous chemical that requires careful handling and

adherence to strict safety protocols. This guide provides essential information for researchers,

scientists, and drug development professionals to work safely with this compound. Always refer

to the most current Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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